6-Hydroxyhetisan-11-one
6-Hydroxyhetisan-11-one
Spiradine A is a diterpenoid. It derives from a hydride of an atisane.
Brand Name:
Vulcanchem
CAS No.:
19741-46-9
VCID:
VC0026272
InChI:
InChI=1S/C20H25NO2/c1-10-7-18-8-20(23)16-17(2)4-3-5-19(16)14(18)13(22)11(10)6-12(18)15(19)21(20)9-17/h11-12,14-16,23H,1,3-9H2,2H3/t11-,12?,14-,15?,16-,17+,18+,19+,20+/m1/s1
SMILES:
CC12CCCC34C1C5(CC67C3C(=O)C(CC6C4N5C2)C(=C)C7)O
Molecular Formula:
C20H25NO2
Molecular Weight:
311.4 g/mol
6-Hydroxyhetisan-11-one
CAS No.: 19741-46-9
Main Products
VCID: VC0026272
Molecular Formula: C20H25NO2
Molecular Weight: 311.4 g/mol
| CAS No. | 19741-46-9 |
|---|---|
| Product Name | 6-Hydroxyhetisan-11-one |
| Molecular Formula | C20H25NO2 |
| Molecular Weight | 311.4 g/mol |
| IUPAC Name | (1S,5R,11R,14S,16S,17R,18R)-16-hydroxy-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-19-one |
| Standard InChI | InChI=1S/C20H25NO2/c1-10-7-18-8-20(23)16-17(2)4-3-5-19(16)14(18)13(22)11(10)6-12(18)15(19)21(20)9-17/h11-12,14-16,23H,1,3-9H2,2H3/t11-,12?,14-,15?,16-,17+,18+,19+,20+/m1/s1 |
| Standard InChIKey | YWJLOJZDBLDKSA-MLJITFGKSA-N |
| Isomeric SMILES | C[C@@]12CCC[C@]34[C@@H]1[C@]5(C[C@]67[C@H]3C(=O)[C@H](CC6C4N5C2)C(=C)C7)O |
| SMILES | CC12CCCC34C1C5(CC67C3C(=O)C(CC6C4N5C2)C(=C)C7)O |
| Canonical SMILES | CC12CCCC34C1C5(CC67C3C(=O)C(CC6C4N5C2)C(=C)C7)O |
| Description | Spiradine A is a diterpenoid. It derives from a hydride of an atisane. |
| PubChem Compound | 441756 |
| Last Modified | Nov 11 2021 |
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